Cas no 138399-44-7 (ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE)

ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE structure

138399-44-7 structure

Product Name:ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE

CAS No:138399-44-7

MF:C₁₂H₁₃NO₃

MW:219.236523389816

CID:2663278

PubChem ID:15745102

Update Time:2025-04-21

ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(5-methyl-1,3-benzoxazol-2-yl)acetate
- AB55378
- 138399-44-7
- ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
- SCHEMBL24766804
- Inchi： 1S/C12H13NO3/c1-3-15-12(14)7-11-13-9-6-8(2)4-5-10(9)16-11/h4-6H,3,7H2,1-2H3
- InChI Key： JGPMMGZUJFVLEY-UHFFFAOYSA-N
- SMILES： O1C(CC(=O)OCC)=NC2C=C(C)C=CC1=2

Computed Properties

Exact Mass: 219.08954328g/mol
Monoisotopic Mass: 219.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 52.3Å²

ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

Related Categories

138399-44-7 (ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE) Related Products

Recommended suppliers

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.